N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(4,6-dimethylpyrimidin-2-yl)sulfanylpropanamide
• InChI: InChI=1S/C16H16N4OS2/c1-9-8-10(2)18-15(17-9)22-11(3)14(21)20-16-19-12-6-4-5-7-13(12)23-16/h4-8,11H,1-3H3,(H,19,20,21)
• InChI Key: LKVFNOFTQYHXDC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SC(C)C(=O)NC2=NC3=CC=CC=C3S2)C
• Molecular Formula: C16H16N4OS2
• Molecular Weight: 344.5 g/mol

Description

N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential as a feed additive for livestock. DMPT is a synthetic analog of the naturally occurring compound 3-methylthiopropionaldehyde (MTP), which is found in the rumen of some animals. DMPT has been shown to have a range of effects on animal physiology and metabolism, and its use as a feed additive has been proposed as a means of improving animal growth and health.

Mechanism of Action

The exact mechanism of action of N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide is not fully understood, but it is believed to act as a precursor to MTP in the rumen. MTP is known to stimulate the release of growth hormone and insulin-like growth factor-1, which are involved in the regulation of animal growth and metabolism. N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide may also have direct effects on animal metabolism, such as increasing the activity of enzymes involved in carbohydrate and lipid metabolism.
Biochemical and Physiological Effects:
N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide has been shown to have a range of effects on animal physiology and metabolism. In pigs, N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide has been shown to increase the expression of genes involved in lipid metabolism and to increase the activity of enzymes involved in glucose metabolism. In chickens, N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide has been shown to increase the activity of digestive enzymes and to improve the absorption of nutrients from feed. In fish, N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide has been shown to increase the activity of enzymes involved in amino acid metabolism and to improve the growth and survival of juvenile fish.

Advantages and Limitations for Lab Experiments

The use of N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide as a feed additive in laboratory experiments has several advantages. N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide is easy to administer and can be added to animal feed in small quantities. It is also relatively inexpensive compared to other feed additives. However, the effects of N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide may vary depending on the animal species, age, and nutritional status, which can make it difficult to interpret experimental results. In addition, the long-term effects of N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide on animal health and welfare are not fully understood.

Future Directions

Future research on N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide could focus on exploring its potential as a feed additive for other animal species, such as cattle and sheep. Studies could also investigate the effects of N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide on animal health and welfare, including the potential for long-term effects on reproductive and immune function. In addition, research could explore the use of N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide in combination with other feed additives, such as probiotics and prebiotics, to further improve animal growth and health.

Synthesis Methods

N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide can be synthesized through the reaction of 2-mercaptobenzothiazole with 4,6-dimethyl-2-thiouracil in the presence of a catalyst. The resulting product is then purified through a series of recrystallization steps.

Scientific Research Applications

N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide has been the subject of numerous scientific studies exploring its potential as a feed additive for livestock. Research has shown that N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide can improve feed intake, weight gain, and feed conversion efficiency in a range of animal species, including pigs, chickens, and fish. N-1,3-benzothiazol-2-yl-2-[(4,6-dimethyl-2-pyrimidinyl)thio]propanamide has also been shown to have antimicrobial properties, which may help to reduce the incidence of disease in livestock.